Cas no 2227807-46-5 ((1R)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol
• CAS No: 2227807-46-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6133692
• PubChem ID: 54343577
• Update Time: 2025-06-07

(1R)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol
• EN300-1759679
• 2227807-46-5
• SCHEMBL7148845

• Inchi： 1S/C12H19NO/c1-12(2,3)10-7-5-4-6-9(10)11(14)8-13/h4-7,11,14H,8,13H2,1-3H3/t11-/m0/s1
• InChI Key： UARMHCRISVOFHQ-NSHDSACASA-N
• SMILES： O[C@@H](CN)C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol

Introduction to (1R)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol and Its Significance in Modern Chemical Research

(1R)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol, with the CAS number 2227807-46-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemical research. This molecule, characterized by its unique stereochemistry and structural features, has garnered attention for its potential applications in drug discovery and molecular modeling. The presence of a chiral center at the (1R) configuration, combined with the bulky tert-butyl group and the aminoethyl side chain, makes this compound a valuable candidate for exploring new chemical interactions and therapeutic pathways.

The structural framework of (1R)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol incorporates elements that are commonly found in biologically active molecules. The aromatic ring substituted with a tert-butyl group enhances lipophilicity, which is often a critical factor in drug absorption and distribution. Additionally, the amino group provides a site for further functionalization, allowing chemists to modify the molecule for specific biological targets. Such structural attributes have made this compound a focal point in the development of novel pharmacological agents.

In recent years, advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently explore the potential of molecules like (1R)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol. These methodologies allow for the rapid assessment of molecular interactions and binding affinities, facilitating the identification of promising candidates for further development. For instance, studies have shown that derivatives of this compound exhibit interesting properties when interacting with certain enzymes and receptors, suggesting potential applications in treating various diseases.

One of the most compelling aspects of (1R)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol is its stereochemical purity. The (1R) configuration is particularly significant in pharmaceuticals, as enantiomeric purity can greatly influence a drug's efficacy and safety profile. Researchers have been exploring ways to optimize this stereochemistry to enhance biological activity while minimizing side effects. This has led to innovative synthetic strategies that focus on enantioselective synthesis, ensuring that only the desired enantiomer is produced.

The role of computational modeling in understanding the behavior of (1R)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These studies have revealed key structural motifs that contribute to its binding affinity and specificity, guiding researchers in designing more effective derivatives. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

Furthermore, the versatility of (1R)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol extends beyond its direct use as a pharmacological agent. It serves as a valuable building block for more complex molecules, allowing chemists to construct intricate structures with tailored properties. This modular approach has been instrumental in generating novel compounds with unique biological activities. For example, researchers have used this scaffold to develop inhibitors targeting specific disease-related pathways, demonstrating its broad applicability in medicinal chemistry.

The synthesis of (1R)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol presents both challenges and opportunities for synthetic chemists. The need for high enantiomeric purity requires sophisticated synthetic methodologies, often involving asymmetric catalysis or chiral auxiliaries. Recent developments in these areas have made it possible to achieve high yields and selectivity, making large-scale production more feasible. These advancements underscore the importance of innovative synthetic strategies in realizing the full potential of this compound.

In conclusion, (1R)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol represents a significant advancement in chemical research with implications for drug discovery and molecular modeling. Its unique structural features, combined with its stereochemical purity, make it a valuable asset in developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex biological challenges.